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Compound of Interest

Compound Name: Aloenin B

Cat. No.: B14133693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aloenin B is a naturally occurring compound isolated from the leaves and roots of Aloe

hijazensis. This technical guide provides a comprehensive overview of its chemical identity,

including its CAS number and molecular formula. While research on the specific biological

activities of purified Aloenin B is nascent, this document summarizes the known bioactive

properties of the extracts from which it is derived, suggesting potential areas for future

investigation. Detailed methodologies for the isolation of related compounds from Aloe species

are also presented to facilitate further research and drug discovery efforts.

Chemical Identity and Properties
Aloenin B is a distinct chemical entity within the diverse family of compounds found in Aloe

species. It is crucial to distinguish it from other well-known Aloe constituents such as Aloin B

and Aloenin to ensure accuracy in research and development.
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Property Value Reference

CAS Number 106533-41-9 [1]

Molecular Formula C34H38O17 [1]

Molecular Weight 718.66 g/mol

Source
Leaves and roots of Aloe

hijazensis
[1]

Biological Activities and Therapeutic Potential
Currently, there is limited specific data on the biological activities of purified Aloenin B.

However, the extracts of Aloe hijazensis, from which Aloenin B is isolated, have demonstrated

potent antibacterial and antifungal activities. This suggests that Aloenin B may contribute to

these properties and warrants further investigation as a potential antimicrobial agent.

Antimicrobial Activity of Aloe hijazensis Extracts
Extracts from the leaves and roots of Aloe hijazensis have been shown to possess significant

activity against various microbial strains. While the specific contribution of Aloenin B to this

activity is yet to be elucidated, the broad-spectrum antimicrobial action of the source extract

indicates a promising area of study for this compound.

Experimental Protocols
General Protocol for the Isolation of Compounds from
Aloe Species
The following is a general procedure for the extraction and isolation of bioactive compounds

from Aloe species, which can be adapted for the specific isolation of Aloenin B from Aloe

hijazensis.

Workflow for Isolation of Bioactive Compounds from Aloe
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Isolation Workflow
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b14133693?utm_src=pdf-body-img
https://www.benchchem.com/product/b14133693?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14133693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Aloenin B: A Technical Overview of its Chemical
Properties and Biological Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14133693#cas-number-and-molecular-formula-of-
aloenin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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